![molecular formula C18H28N2O6 B3947823 1-(3,4-dimethoxybenzyl)-4-isopropylpiperazine oxalate](/img/structure/B3947823.png)
1-(3,4-dimethoxybenzyl)-4-isopropylpiperazine oxalate
Overview
Description
1-(3,4-dimethoxybenzyl)-4-isopropylpiperazine oxalate, also known as DPIPO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPIPO is a piperazine derivative that has been synthesized through a complex chemical process.
Mechanism of Action
The mechanism of action of 1-(3,4-dimethoxybenzyl)-4-isopropylpiperazine oxalate is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. The compound has been shown to increase the release of dopamine and serotonin, two important neurotransmitters that play a key role in mood regulation and cognitive function. This compound may also act as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. Studies have shown that the compound can improve cognitive function, reduce inflammation in the brain, and protect against neuronal damage. This compound has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3,4-dimethoxybenzyl)-4-isopropylpiperazine oxalate is its high purity and stability, which makes it a reliable compound for scientific research. The compound is also relatively easy to synthesize, although it requires specialized equipment and expertise. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-(3,4-dimethoxybenzyl)-4-isopropylpiperazine oxalate. One area of focus could be on the compound's potential use in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another area of focus could be on the compound's mechanism of action, which is not fully understood. Further research could also explore the potential use of this compound as a neuroprotective agent, as well as its potential applications in other fields of scientific research, such as medicinal chemistry and drug discovery.
Scientific Research Applications
1-(3,4-dimethoxybenzyl)-4-isopropylpiperazine oxalate has potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. The compound has been studied for its potential role as a neuroprotective agent, as well as its ability to modulate neurotransmitter systems in the brain. This compound has also been studied for its potential use in the treatment of various neurological disorders, such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-4-propan-2-ylpiperazine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2.C2H2O4/c1-13(2)18-9-7-17(8-10-18)12-14-5-6-15(19-3)16(11-14)20-4;3-1(4)2(5)6/h5-6,11,13H,7-10,12H2,1-4H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGMPHPDFODOPLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)CC2=CC(=C(C=C2)OC)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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